Cas no 51469-50-2 (1-(4-chlorophenyl)non-1-en-3-one)

1-(4-chlorophenyl)non-1-en-3-one structure
51469-50-2 structure
Product name:1-(4-chlorophenyl)non-1-en-3-one
CAS No:51469-50-2
MF:C15H19ClO
MW:250.763763666153
CID:935378
PubChem ID:5373962

1-(4-chlorophenyl)non-1-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)non-1-en-3-one
    • (1E)-1-(4-Chlorophenyl)-1-nonen-3-one #
    • 1-Nonen-3-one, 1-(4-chlorophenyl)-
    • NSC143295
    • 51469-50-2
    • ORNMBQVPJJQBDC-FMIVXFBMSA-N
    • NSC-143295
    • Inchi: InChI=1S/C15H19ClO/c1-2-3-4-5-6-15(17)12-9-13-7-10-14(16)11-8-13/h7-12H,2-6H2,1H3/b12-9+
    • InChI Key: ORNMBQVPJJQBDC-FMIVXFBMSA-N
    • SMILES: CCCCCCC(=O)C=CC1=CC=C(C=C1)Cl

Computed Properties

  • Exact Mass: 250.11257
  • Monoisotopic Mass: 250.1124429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 5.1

Experimental Properties

  • PSA: 17.07

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